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N-[4-Methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide N-[4-Methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide
Brand Name: Vulcanchem
CAS No.: 182822-62-4
VCID: VC0029727
InChI: InChI=1S/C21H29N3O3S/c1-24(28(3,25)26)18-11-12-20(27-2)17(14-18)15-23-19-10-7-13-22-21(19)16-8-5-4-6-9-16/h4-6,8-9,11-12,14,19,21-23H,7,10,13,15H2,1-3H3/t19-,21-/m0/s1
SMILES: CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C
Molecular Formula: C21H29N3O3S
Molecular Weight: 403.5 g/mol

N-[4-Methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide

CAS No.: 182822-62-4

Reference Standards

VCID: VC0029727

Molecular Formula: C21H29N3O3S

Molecular Weight: 403.5 g/mol

N-[4-Methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide - 182822-62-4

CAS No. 182822-62-4
Product Name N-[4-Methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide
Molecular Formula C21H29N3O3S
Molecular Weight 403.5 g/mol
IUPAC Name N-[4-methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide
Standard InChI InChI=1S/C21H29N3O3S/c1-24(28(3,25)26)18-11-12-20(27-2)17(14-18)15-23-19-10-7-13-22-21(19)16-8-5-4-6-9-16/h4-6,8-9,11-12,14,19,21-23H,7,10,13,15H2,1-3H3/t19-,21-/m0/s1
Standard InChIKey GZLOIBNBDUHEFY-FPOVZHCZSA-N
Isomeric SMILES CN(C1=CC(=C(C=C1)OC)CN[C@H]2CCCN[C@H]2C3=CC=CC=C3)S(=O)(=O)C
SMILES CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C
Canonical SMILES CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C
Synonyms rel-N-[4-Methoxy-3-[[[(2R,3R)-2-phenyl-3-piperidinyl]amino]methyl]phenyl]-N-methyl-methanesulfonamide; cis-N-[4-Methoxy-3-[[(2-phenyl-3-piperidinyl)amino]_x000B_methyl]phenyl]-N-methylmethanesulfonamide; CP 141938;
PubChem Compound 10363809
Last Modified Nov 11 2021
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